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Compound of Interest

Compound Name: Methapyrilene Hydrochloride

Cat. No.: B1676371 Get Quote

Technical Support Center: Methapyrilene
Hydrochloride
This guide provides best practices for the handling and disposal of Methapyrilene
Hydrochloride for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)
Q1: What is Methapyrilene Hydrochloride and what are its primary hazards?

A1: Methapyrilene Hydrochloride is an H1-receptor antagonist and an anticholinergic agent.

[1] It was formerly used in over-the-counter allergy medications and sleep aids but was

withdrawn from the market after being identified as a potent carcinogen.[2] The primary

hazards are its acute oral toxicity and its carcinogenicity. When heated to decomposition, it

emits toxic fumes of sulfur oxides, nitrogen oxides, and hydrogen chloride gas.[3]

Q2: What are the immediate health effects of exposure to Methapyrilene Hydrochloride?

A2: Acute exposure can cause a range of symptoms, including gastritis, drowsiness, headache,

dry mouth, nausea, and disorientation.[3] In cases of overdose, more severe effects such as

convulsions, hyperthermia, and cerebral edema have been observed.[3]

Q3: What personal protective equipment (PPE) should be worn when handling Methapyrilene
Hydrochloride?
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A3: When handling Methapyrilene Hydrochloride, appropriate PPE should always be worn.

This includes safety goggles with side shields, chemical-resistant gloves, and a lab coat or

impervious clothing. In situations where dust or aerosols may be generated, a suitable

respirator should be used.

Q4: How should I store Methapyrilene Hydrochloride in the laboratory?

A4: Methapyrilene Hydrochloride should be stored in a tightly sealed container in a cool,

well-ventilated area, away from direct sunlight and sources of ignition. It is also light-sensitive.

[3][4]

Q5: What should I do in case of a spill?

A5: In the event of a small spill, you should dampen the solid material with water and transfer it

to a suitable container. Use absorbent paper dampened with water to pick up any remaining

material. The contaminated area should then be washed with a soap and water solution. For

larger spills, it is important to evacuate the area and follow your institution's hazardous material

spill response protocol.[3]

Q6: Are there any known chemical incompatibilities for Methapyrilene Hydrochloride?

A6: Yes, Methapyrilene Hydrochloride is incompatible with strong acids, strong bases, and

strong oxidizing/reducing agents.[4] As an organosulfide, it is also incompatible with diazo and

azo compounds, halocarbons, isocyanates, and aldehydes.[3]

Q7: How should I dispose of waste containing Methapyrilene Hydrochloride?

A7: All waste containing Methapyrilene Hydrochloride should be treated as hazardous waste

and disposed of in accordance with local, state, and federal regulations. Do not dispose of it

down the drain. Contact your institution's environmental health and safety department for

specific guidance on hazardous waste disposal procedures.

Quantitative Data Summary
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Parameter Value Reference

Molecular Weight 297.85 g/mol [4]

Melting Point 162°C

Water Solubility Soluble [5]

Acute Oral Toxicity (LD50, rat) 200 mg/kg [6]

Acute Oral Toxicity (LD50,

mouse)
182 mg/kg [6]

Carcinogenicity Identified as a carcinogen [2]

Occupational Exposure Limits

(OELs)
Not established

Experimental Protocols
Protocol for Small-Scale Spill Cleanup
This protocol is intended for small, manageable spills of Methapyrilene Hydrochloride
powder. For larger spills, or if you are unsure, contact your institution's safety officer.

Materials:

Personal Protective Equipment (PPE): Safety goggles, gloves, lab coat, respirator (if

potential for airborne dust)

Water

Absorbent paper towels

Two sealable plastic bags for waste disposal

Soap solution

Hazardous waste labels

Procedure:
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Assess the situation: Ensure you are wearing the appropriate PPE before approaching the

spill.

Contain the spill: If the powder is spreading, carefully cover it with a damp paper towel to

prevent it from becoming airborne.

Dampen the material: Lightly spray the spilled powder with water to dampen it. Do not use a

large amount of water, as this could cause it to spread.

Collect the spilled material: Carefully wipe up the dampened powder with absorbent paper

towels. Place the used paper towels into a sealable plastic bag.

Clean the area: Once the bulk of the spill has been removed, clean the contaminated surface

with a soap and water solution. Use fresh paper towels for this step.

Dispose of waste: Place all contaminated materials, including gloves and used paper towels,

into the plastic bag. Seal the bag and then place it inside a second sealable plastic bag.

Label the outer bag as "Hazardous Waste: Methapyrilene Hydrochloride" and include the

date.

Final Steps: Wash your hands thoroughly with soap and water. Report the spill to your

supervisor or safety officer as per your laboratory's protocol.
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Caption: Workflow for the safe handling and disposal of Methapyrilene Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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